Cas no 77966-79-1 (Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1))
77966-79-1 structure
Product Name:Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1)
CAS No:77966-79-1
MF:C18H31ClN2O
MW:326.904544115067
CID:566897
PubChem ID:53947
Update Time:2025-04-19
Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1)
- dibutyl-[(2,6-dimethylphenyl)carbamoylmethyl]azanium chloride
- dibutyl-[2-(2,6-dimethylanilino)-2-oxoethyl]azanium,chloride
- 77966-79-1
- 2',6'-ACETOXYLIDIDE, 2-(DIBUTYLAMINO)-, HYDROCHLORIDE
- C 3103
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- Inchi: 1S/C18H30N2O.ClH/c1-5-7-12-20(13-8-6-2)14-17(21)19-18-15(3)10-9-11-16(18)4;/h9-11H,5-8,12-14H2,1-4H3,(H,19,21);1H
- InChI Key: VLKNNFBSUVGFTB-UHFFFAOYSA-N
- SMILES: [Cl-].O=C(C[NH+](CCCC)CCCC)NC1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 326.212491
- Monoisotopic Mass: 326.212491
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 275
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.5
Experimental Properties
- Boiling Point: 408.6°C at 760 mmHg
- Flash Point: 200.9°C
Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1) Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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